2-(6-Chloropyridazin-3-yl)-1-(2,4-difluorophenyl)ethanone

• Molecular Formula: C12H7ClF2N2O
• Molecular Weight: 268.64 g/mol
• IUPAC Name: 2-(6-chloropyridazin-3-yl)-1-(2,4-difluorophenyl)ethanone
• InChI: InChI=1S/C12H7ClF2N2O/c13-12-4-2-8(16-17-12)6-11(18)9-3-1-7(14)5-10(9)15/h1-5H,6H2
• InChI Key: YSUHPFLFSFJJCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)C(=O)CC2=NN=C(C=C2)Cl

Description

2-(6-Chloropyridazin-3-yl)-1-(2,4-difluorophenyl)ethanone is a useful research compound. Its molecular formula is C12H7ClF2N2O and its molecular weight is 268.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 1-(2,4-difluorophenyl)ethanone (Apollo, 1.00 g, 6.40 mmol) and 3,6-dichloropyridazine (0.95 g, 6.4 mmol) in DME (10 mL) were treated with NaH (0.512 g, 12.8 mmol, 60% dispersion in oil) then warmed at about 50° C. in an oil bath. The mixture was stirred for about 4 h then sodium hydride (0.26 g, 6.4 mmol, 60% dispersion in oil) and 3,6-dichloropyridazine (0.48 g, 3.2 mmol) were added. The reaction was heated for about 0.5 h and then quenched with acetic acid and water. The mixture was extracted with EtOAc then purified by flash chromatography on silica with EtOAc as an eluent to give the title compound (0.98 g, 57%): LC/MS (Table 1, Method a) Rt=2.34 min; MS m/z: 269.1 (M+H)+.